Cas no 2137595-01-6 (3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl]-)

• Product Name: 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl]-
• CAS No: 2137595-01-6
• MF: C₈H₁₁ClN₂O₄S
• MW: 266.701939821243
• CID: 5297049
• Update Time: 2025-07-14

3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl]-

• Inchi： 1S/C8H11ClN2O4S/c1-4(2)11-16(13,14)6-3-5(8(10)12)7(9)15-6/h3-4,11H,1-2H3,(H2,10,12)
• InChI Key： RANJKWKZYRQJGP-UHFFFAOYSA-N
• SMILES： O1C(S(NC(C)C)(=O)=O)=CC(C(N)=O)=C1Cl

Additional information on 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl]-

Introduction to 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] (CAS No. 2137595-01-6)

3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl], identified by its Chemical Abstracts Service (CAS) number 2137595-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan-based derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its chloro and sulfonyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 2-chloro and 5-[[(1-methylethyl)amino]sulfonyl] functional groups in the molecular structure of 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] play crucial roles in determining its interaction with biological targets. The chloro group at the 2-position enhances electrophilicity, facilitating nucleophilic substitution reactions that are essential for further derivatization. On the other hand, the sulfonyl moiety at the 5-position introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its binding affinity to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of furan derivatives in developing novel therapeutic agents. The structural motif of 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] has been explored in various pharmacological studies due to its potential to interact with enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated that furan-based compounds can exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders.

In the context of drug discovery, the synthesis and modification of 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] have been optimized to enhance its pharmacokinetic properties. Researchers have employed various synthetic strategies to introduce additional functional groups or to alter existing ones, aiming to improve solubility, bioavailability, and target specificity. These efforts align with the broader goal of developing next-generation therapeutics that are more effective and less toxic than existing treatments.

The sulfonyl group in particular has been extensively studied for its role in enhancing binding interactions with biological targets. Sulfonyl compounds are known for their ability to form stable hydrogen bonds and hydrophobic interactions with proteins, making them valuable candidates for drug design. In addition, the presence of a tertiary amine derived from the (1-methylethyl)amino group provides further opportunities for molecular optimization through salt formation or covalent linkage to other pharmacophores.

Current research in this area is focused on leveraging computational methods and high-throughput screening techniques to identify novel derivatives of 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] with enhanced therapeutic potential. By integrating structural biology insights with synthetic chemistry expertise, scientists are striving to develop molecules that can address unmet medical needs more effectively. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and clinicians in advancing drug discovery efforts.

The versatility of 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] as a chemical scaffold also makes it attractive for exploring new chemical spaces. By modifying different parts of the molecule or introducing novel functional groups, researchers can generate libraries of compounds with diverse biological activities. Such libraries are essential for high-throughput screening campaigns aimed at identifying lead compounds for further development.

Moreover, the synthesis of 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have been employed to construct complex molecular architectures efficiently. These synthetic advances not only facilitate the production of this compound but also provide valuable insights into general methodologies that can be applied to other challenging molecular systems.

The potential applications of 3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] extend beyond traditional pharmaceutical uses. Its unique structural features make it a promising candidate for developing agrochemicals or materials with specialized functions. For instance, derivatives of this compound could be designed to interact with plant growth regulators or to serve as intermediates in polymer synthesis.

In conclusion,3-Furancarboxamide, 2-chloro-5-[[(1-methylethyl)amino]sulfonyl] (CAS No. 2137595-01-6) represents a significant advancement in the field of organic chemistry and drug discovery. Its intricate structure and versatile reactivity position it as a valuable tool for researchers seeking to develop novel therapeutics or explore new chemical frontiers. As scientific understanding continues to evolve，the applications and implications of this compound are likely to expand，further solidifying its importance in both academic research and industrial applications.